Cas no 173978-99-9 (4-bromo-2-lithiothiazole)

• Product Name: 4-bromo-2-lithiothiazole
• CAS No: 173978-99-9
• MF: C₃HBrLiNS
• MW: 169.956738233566
• CID: 2923753
• PubChem ID: 15663800
• Update Time: 2025-04-21

4-bromo-2-lithiothiazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-lithiothiazole
• 4-bromo-2-thiazolyl lithium
• 173978-99-9
• DTXSID101309173
• (4-Bromo-2-thiazolyl)lithium

• Inchi： 1S/C3HBrNS.Li/c4-3-1-6-2-5-3;/h1H;/q-1;+1
• InChI Key： PCUXVORLSKIUMZ-UHFFFAOYSA-N
• SMILES： BrC1=CS[C-]=N1.[Li+]

Computed Properties

• Exact Mass: 168.91700
• Monoisotopic Mass: 168.91731Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• PSA: 41.13000
• LogP: 1.70580